Cas no 88398-49-6 (1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl-)

• Product Name: 1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl-
• CAS No: 88398-49-6
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 634232
• PubChem ID: 15136917
• Update Time: 2025-04-19

1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide, 1,5-dimethyl-3-phenyl-
• 1,5-dimethyl-3-phenylpyrazole-4-sulfonamide
• 1,5-Dimethyl-3-phenyl-1H-pyrazole-4-sulfonamide
• SCHEMBL9201586
• DTXSID80568835
• 88398-49-6

• Inchi： 1S/C11H13N3O2S/c1-8-11(17(12,15)16)10(13-14(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3,(H2,12,15,16)
• InChI Key： XIAFEZAXZVXAOQ-UHFFFAOYSA-N
• SMILES： S(C1C(C2C=CC=CC=2)=NN(C)C=1C)(N)(=O)=O

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.4Ų